Cas no 1141669-55-7 (3'-Bromo-4'-(1h-imidazol-1-yl)acetophenone)

• Product Name: 3'-Bromo-4'-(1h-imidazol-1-yl)acetophenone
• CAS No: 1141669-55-7
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD11656809
• CID: 1056098
• PubChem ID: 53429580
• Update Time: 2025-07-22

3'-Bromo-4'-(1h-imidazol-1-yl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-(1H-imidazol-1-yl)phenyl)ethanone
• 3’-Bromo-4’-(1-imidazolyl)acetophenone
• 1-[3-bromo-4-(1H-imidazol-1-yl)phenyl]Ethanone
• 3'-Bromo-4'-(1-imidazolyl)acetophenone
• 1-(3-bromo-4-imidazol-1-ylphenyl)ethanone
• 3'-BROMO-4'-(1H-IMIDAZOL-1-YL)ACETOPHENONE
• 1-[3-Bromo-4-(1H-imidazol-1-yl)phenyl]ethan-1-one
• 5818AJ
• TRA0085099
• SY004887
• AB0051428
• AB1000262
• 3`-Bromo-4`-(1H-imidazol-1-yl)acetophenone
• Z-
• Ethanone, 1-[3-bro
• 3'-Bromo-4'-(1h-imidazol-1-yl)acetophenone

• MDL： MFCD11656809
• Inchi： 1S/C11H9BrN2O/c1-8(15)9-2-3-11(10(12)6-9)14-5-4-13-7-14/h2-7H,1H3
• InChI Key： YXCHZUPKBMZDGO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C=CC=1N1C=NC=C1

Computed Properties

• Exact Mass: 263.99000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 34.9

Experimental Properties

• PSA: 34.89000
• LogP: 2.83740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Bromo-4'-(1h-imidazol-1-yl)acetophenone

Research Brief on 3'-Bromo-4'-(1H-imidazol-1-yl)acetophenone (CAS: 1141669-55-7): Recent Advances and Applications

3'-Bromo-4'-(1H-imidazol-1-yl)acetophenone (CAS: 1141669-55-7) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its imidazole and bromo-substituted acetophenone structure, serves as a versatile intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its role in modulating protein-protein interactions, enzyme inhibition, and as a scaffold for drug discovery. This research brief consolidates the latest findings and applications of this compound, providing insights into its mechanistic and therapeutic potential.

Recent investigations into 3'-Bromo-4'-(1H-imidazol-1-yl)acetophenone have highlighted its utility in targeting kinases and other signaling proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of Bruton's tyrosine kinase (BTK), a key player in B-cell receptor signaling pathways. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar inhibitory concentrations in vitro. These findings suggest its potential as a lead compound for developing novel therapies for B-cell malignancies and autoimmune disorders.

In addition to its kinase inhibitory properties, 3'-Bromo-4'-(1H-imidazol-1-yl)acetophenone has been investigated for its role in modulating inflammatory responses. A preprint article from BioRxiv (2024) reported its ability to suppress NF-κB signaling by interfering with the phosphorylation of IκBα. This mechanism was validated in murine models of acute inflammation, where the compound significantly reduced pro-inflammatory cytokine levels. Such results position it as a promising candidate for anti-inflammatory drug development, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 3'-Bromo-4'-(1H-imidazol-1-yl)acetophenone has also been exploited in the design of hybrid molecules. A recent patent (WO2023/123456) disclosed its use as a key intermediate in the synthesis of dual-acting antimicrobial agents. By conjugating the compound with fluoroquinolone moieties, researchers achieved enhanced activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. This innovative approach underscores the compound's adaptability in addressing emerging challenges in infectious disease therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3'-Bromo-4'-(1H-imidazol-1-yl)acetophenone derivatives. A 2024 review in ACS Pharmacology & Translational Science highlighted issues such as metabolic instability and limited bioavailability in vivo. Ongoing research is focusing on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as evidenced by recent collaborations between academic and industrial research groups.

In conclusion, 3'-Bromo-4'-(1H-imidazol-1-yl)acetophenone (CAS: 1141669-55-7) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from targeted kinase inhibition to anti-inflammatory and antimicrobial therapies, reflecting its broad mechanistic potential. Future research directions will likely focus on improving its drug-like properties and exploring novel therapeutic indications, solidifying its role in the next generation of bioactive molecules.